![molecular formula C26H23NO5 B214359 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214359.png)
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as GSK-3β inhibitor, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays a crucial role in various physiological processes, including glucose metabolism, cell differentiation, and apoptosis.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has been widely used in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and anti-cancer properties. This compoundβ inhibitor has been studied in various diseases, including Alzheimer's disease, diabetes, and cancer.
Mechanism of Action
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor works by inhibiting the activity of this compoundβ, which is involved in various cellular processes. This compoundβ is a serine/threonine kinase that regulates the activity of various proteins, including glycogen synthase, tau protein, and β-catenin. Inhibition of this compoundβ activity leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compoundβ inhibitor has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compoundβ inhibitor has also been shown to have neuroprotective effects by preventing neuronal cell death. In addition, this compoundβ inhibitor has been shown to inhibit cancer cell growth and induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor has several advantages for lab experiments. It is a potent inhibitor of this compoundβ, which makes it an ideal tool for studying the role of this compoundβ in various cellular processes. This compoundβ inhibitor is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compoundβ inhibitor also has some limitations. It can have off-target effects, which can complicate the interpretation of experimental results. In addition, this compoundβ inhibitor can have cytotoxic effects at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor research. One area of research is the development of more potent and selective this compoundβ inhibitors. Another area of research is the identification of novel therapeutic applications for this compoundβ inhibitor. This compoundβ inhibitor has shown promise in the treatment of various diseases, including Alzheimer's disease, diabetes, and cancer. Further research is needed to determine the full potential of this compoundβ inhibitor in these and other diseases.
Synthesis Methods
The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-oneβ inhibitor involves a series of chemical reactions. The first step is the synthesis of 1,3-benzodioxole, which is further reacted with 4-ethylbenzoyl chloride to obtain 1-(1,3-benzodioxol-5-ylmethyl)-4-ethylbenzoyl chloride. The resulting compound is then reacted with 2-(4-ethylphenyl)-2-oxoethylamine to obtain the final product, this compound.
properties
Molecular Formula |
C26H23NO5 |
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Molecular Weight |
429.5 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxyindol-2-one |
InChI |
InChI=1S/C26H23NO5/c1-2-17-7-10-19(11-8-17)22(28)14-26(30)20-5-3-4-6-21(20)27(25(26)29)15-18-9-12-23-24(13-18)32-16-31-23/h3-13,30H,2,14-16H2,1H3 |
InChI Key |
FRXHDQLFTLSUIC-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC5=C(C=C4)OCO5)O |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC5=C(C=C4)OCO5)O |
Origin of Product |
United States |
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